Cas no 1277178-52-5 ((R)-3-(5-(2-aminopropyl)-7-cyanoindolin-1-yl)propyl 4-fluorobenzoate)

(R)-3-(5-(2-aminopropyl)-7-cyanoindolin-1-yl)propyl 4-fluorobenzoate structure
1277178-52-5 structure
Product Name:(R)-3-(5-(2-aminopropyl)-7-cyanoindolin-1-yl)propyl 4-fluorobenzoate
CAS No:1277178-52-5
MF:C22H24FN3O2
MW:381.44326877594
CID:1221850
PubChem ID:70979090
Update Time:2025-04-20

(R)-3-(5-(2-aminopropyl)-7-cyanoindolin-1-yl)propyl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(5-(2-aminopropyl)-7-cyanoindolin-1-yl)propyl 4-fluorobenzoate
    • 1277178-52-5
    • DB-223424
    • SCHEMBL13729910
    • Inchi: 1S/C22H24FN3O2/c1-15(25)11-16-12-18-7-9-26(21(18)19(13-16)14-24)8-2-10-28-22(27)17-3-5-20(23)6-4-17/h3-6,12-13,15H,2,7-11,25H2,1H3/t15-/m1/s1
    • InChI Key: XAVUAVNGIFQXNE-OAHLLOKOSA-N
    • SMILES: FC1C=CC(=CC=1)C(=O)OCCCN1C2C(C#N)=CC(C[C@@H](C)N)=CC=2CC1

Computed Properties

  • Exact Mass: 381.18542
  • Monoisotopic Mass: 381.18525518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 79.4Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (4.6E-3 g/L) (25 ºC),
  • PSA: 79.35
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